Cas no 2229223-07-6 (3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine)

3,3-Difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine is a fluorinated aromatic amine derivative with a nitro-substituted phenyl group. Its unique structure, featuring two geminal fluorine atoms and an additional ortho-fluoro substituent, enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitro and fluorine groups influence its electronic properties, making it valuable for selective transformations, such as nucleophilic substitutions or reductions. The primary amine functionality allows for further derivatization, enabling the incorporation of this scaffold into more complex molecules. Its stability and defined stereoelectronic effects make it a useful building block for research in medicinal chemistry and material science applications.
3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine structure
2229223-07-6 structure
Product Name:3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine
CAS No:2229223-07-6
MF:C9H9F3N2O2
MW:234.175172567368
CID:6228127
PubChem ID:165631753
Update Time:2025-10-30

3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine
    • EN300-1939891
    • 2229223-07-6
    • Inchi: 1S/C9H9F3N2O2/c10-8-6(9(11,12)4-5-13)2-1-3-7(8)14(15)16/h1-3H,4-5,13H2
    • InChI Key: WGCKCQRDZOMHPW-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1F)[N+](=O)[O-])(CCN)F

Computed Properties

  • Exact Mass: 234.06161202g/mol
  • Monoisotopic Mass: 234.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.8Ų

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Additional information on 3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine (CAS No. 2229223-07-6)

The compound 3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine (CAS No. 2229223-07-6) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring difluoro and nitrophenyl moieties, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluoro substituents in 3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This aligns with the growing trend of rational drug design, where researchers prioritize compounds with improved pharmacokinetic profiles. Additionally, the nitrophenyl group offers opportunities for further functionalization, enabling the development of novel derivatives with tailored biological activities.

The synthesis of CAS No. 2229223-07-6 involves multi-step organic reactions, including fluorination and nitroaromatic substitutions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to enhance yield and purity, addressing the challenges of scaling up production. These innovations are particularly relevant in the context of green chemistry, a hot topic in the scientific community, as they reduce waste and energy consumption.

From an analytical perspective, 3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine can be characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure the compound's structural integrity and purity, which are crucial for regulatory compliance and reproducibility in research. The compound's stability under various conditions is also a subject of interest, as it influences storage and handling protocols.

Beyond pharmaceuticals, CAS No. 2229223-07-6 has potential applications in material science. Fluorinated aromatic amines are known to contribute to the development of advanced polymers and coatings with exceptional durability and resistance to environmental stressors. This versatility makes the compound a candidate for innovations in sustainable materials, another area garnering significant attention.

In summary, 3,3-difluoro-3-(2-fluoro-3-nitrophenyl)propan-1-amine represents a promising scaffold for multidisciplinary research. Its combination of fluorine atoms and nitroaromatic functionality opens doors to diverse applications, from life sciences to industrial materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.

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